Cyclopropanecarboxylic acids
Cyclopropanecarboxylic acids are a class of organic compounds characterized by a three-membered cyclic structure combined with a carboxylic acid group (-COOH). These molecules exhibit unique structural and chemical properties due to the strain in their cyclopropane ring, which can influence various biological activities. Typically, these compounds are synthesized through complex synthetic routes involving reactions such as ring-opening of epoxides or direct carboxylation of cyclic alkenes.
Cyclopropanecarboxylic acids find applications in organic synthesis, serving as precursors for the formation of more complex molecules. Their presence in some natural products has also drawn interest from chemists and biologists alike. Additionally, these compounds have been utilized in pharmaceuticals and materials science due to their distinctive structural features and potential functional properties.
The strained nature of the cyclopropane ring often leads to increased reactivity compared to larger cyclic structures, making cyclopropanecarboxylic acids valuable intermediates for diverse chemical transformations.

Structure | Chemical Name | CAS | MF |
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trans-2-methylcyclopropanecarboxylic acid | 6202-94-4 | C5H8O2 |
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cis-cyclopropane-1,2-dicarboxylic acid | 696-74-2 | C5H6O4 |
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1-Carbamoylcyclopropane-1-carboxylic Acid | 6914-74-5 | C5H7NO3 |
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(+)-cis-Permethrinic Acid | 55667-40-8 | C8H10Cl2O2 |
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2,2-Dichlorocyclopropane-1-carboxylic acid | 5365-14-0 | C4H4Cl2O2 |
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Cyclopropanecarboxylicacid, 2-pentyl-, (1R,2R)-rel- | 5075-48-9 | C9H16O2 |
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2-Ethylcyclopropanecarboxylic acid | 68850-10-2 | C6H10O2 |
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1-formylcyclopropane-1-carboxylic acid | 88157-18-0 | C5H6O3 |
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1-(prop-2-en-1-yl)cyclopropane-1-carboxylic acid | 80360-57-2 | C7H10O2 |
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2-bromocyclopropane-1-carboxylic acid | 89123-64-8 | C4H5BrO2 |
Related Literature
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Jennifer Pape,Keri McQuinn,Fraser Hof,J. Scott McIndoe New J. Chem., 2011,35, 1582-1587
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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